Cas no 31350-61-5 (Benzene, 1-chloro-4-[(tribromomethyl)sulfonyl]-)
31350-61-5 structure
Product Name:Benzene, 1-chloro-4-[(tribromomethyl)sulfonyl]-
CAS No:31350-61-5
MF:C7H4Br3ClO2S
MW:427.335457801819
CID:1446860
PubChem ID:13750802
Update Time:2025-04-20
Benzene, 1-chloro-4-[(tribromomethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-4-[(tribromomethyl)sulfonyl]-
- 1-chloro-4-(tribromomethylsulfonyl)benzene
- DTXSID60548377
- 31350-61-5
- SCHEMBL750671
- 1-Chloro-4-(tribromomethanesulfonyl)benzene
-
- Inchi: 1S/C7H4Br3ClO2S/c8-7(9,10)14(12,13)6-3-1-5(11)2-4-6/h1-4H
- InChI Key: PKWHITXKTJBVFJ-UHFFFAOYSA-N
- SMILES: BrC(S(C1C=CC(=CC=1)Cl)(=O)=O)(Br)Br
Computed Properties
- Exact Mass: 423.71702
- Monoisotopic Mass: 423.71707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Benzene, 1-chloro-4-[(tribromomethyl)sulfonyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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